C.I. Solvent Blue 83

Specification

• CAS No.: 103220-11-7
• Molecular Formula: C12H11N3
• Molecular Weight: 0

Introduction

Physical and Chemical Properties

Appearance and Color Properties

C.I. Solvent Blue 83 presents a red light blue coloration in its standard form. This distinctive hue makes it valuable for specific color applications where such tones are required. The visual characteristics of this dye are consistent with other anthraquinone-based colorants, which are known for their vibrant and relatively stable coloration.

Stability and Resistance Properties

The stability profile of C.I. Solvent Blue 83 is particularly noteworthy, with documented performance across several environmental conditions. The dye demonstrates excellent heat resistance up to 280°C, making it suitable for applications involving high-temperature processes. This thermal stability is significantly higher than many other classes of dyes, which often degrade at much lower temperatures.

Additionally, C.I. Solvent Blue 83's light fastness is rated as "Well" according to ISO standards, indicating its resistance to photodegradation and color fading when exposed to light sources. This property is crucial for applications where prolonged exposure to light is expected, such as in textiles or plastics that will be used outdoors or in brightly lit environments.

Solubility Characteristics

The solubility profile of C.I. Solvent Blue 83 is characteristic of solvent dyes, being insoluble in water but soluble in various organic solvents. Specifically, it is documented as:

Medium	Solubility
Water	Insoluble
Sodium Carbonate (5%)	No change
Hydrochloric acid (5%)	No change

Table 1: Solubility characteristics of C.I. Solvent Blue 83

This insolubility in water and resistance to both acidic and basic conditions contributes to the dye's stability in various environments. For comparison, other dyes like Direct Blue 83 (which is a different compound despite the similar number) are water-soluble, making Solvent Blue 83 more suitable for non-aqueous applications.

Applications and Industrial Uses

Formulation Considerations

When incorporating solvent-soluble dyestuffs like C.I. Solvent Blue 83 into formulations, the choice of solvent is critical. Research on solvent-soluble dyestuffs indicates that suitable solvents may include:

• Aprotic solvents (like dimethylformamide and dimethylsulphoxide)

• Alkanols (glycols and alcohols)

• Ethers and ketones

• Dialkylene glycol monoalkyl ethers (particularly propylene glycol monomethyl ether and dipropylene glycol monomethyl ether)

These solvents are often used to create concentrated liquid dyestuff compositions, with dye concentrations potentially reaching 20-50% by weight.

Comparative Analysis with Other Blue Dyes

Comparison with C.I. Solvent Blue 3

C.I. Solvent Blue 3, another solvent dye, has a significantly different chemical structure compared to Solvent Blue 83. While Solvent Blue 83 is an anthraquinone derivative, Solvent Blue 3 has the molecular formula C₃₂H₂₈ClN₃ and belongs to a different structural class. Solvent Blue 3 has a molecular weight of approximately 490.0 g/mol and demonstrates different solubility and application properties.

Comparison with C.I. Direct Blue 83

Despite the similar numbering, C.I. Direct Blue 83 (C.I. 34230) is fundamentally different from C.I. Solvent Blue 83. Direct Blue 83 belongs to the trisazo class with the molecular formula C₄₄H₂₉N₇Na₄O₁₄S₄ and a molecular weight of approximately 1099.96. It is water-soluble, producing a green-light blue color in solution, and is slightly soluble in ethanol while being insoluble in other organic solvents. This contrasts with Solvent Blue 83, which is insoluble in water.

Research and Development Considerations

Solvent Selection for Formulations

When developing formulations containing C.I. Solvent Blue 83, solvent selection is critical. Research on solvent-soluble dyestuffs indicates that concentrated solutions can be prepared with appropriate solvent selection and processing methods. For example, heating the solvent to temperatures between 60-110°C during dye incorporation can facilitate dissolution, and water removal through distillation may be necessary to achieve high dye concentrations.